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Compound of Interest

Compound Name: IWR-1

Cat. No.: B15607926

Get Quote

For researchers and scientists in the dynamic field of drug development, the safe handling and

disposal of chemical compounds are paramount. This guide provides essential logistical and

safety information for the proper disposal of IWR-1 (Inhibitor of Wnt Response 1), ensuring the

well-being of laboratory personnel and compliance with standard safety protocols. While IWR-1
is generally not classified as a hazardous substance, it is prudent to treat it with care, adhering

to established laboratory waste management procedures.[1]

Immediate Safety and Handling Protocols
Prior to disposal, it is crucial to adhere to proper handling procedures to minimize exposure

and risk.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling IWR-1. This includes:

Nitrile gloves

Safety glasses or goggles

A laboratory coat
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Engineering Controls: Whenever possible, handle IWR-1 in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of the powder.

Storage: IWR-1 should be stored at -20°C in a tightly sealed container, protected from light.

In Case of a Spill: In the event of an accidental spill, wear your PPE, cover the spill with an

inert absorbent material, and collect it into a suitable, sealed container for disposal. Avoid

generating dust. Ensure the area is thoroughly cleaned afterward.

IWR-1 Disposal Procedure
The disposal of IWR-1 should align with your institution's chemical waste management policies

and local regulations. The following steps provide a general guideline for its proper disposal.

Waste Identification and Segregation
Classification: Treat all IWR-1 waste, including the pure compound, solutions, and any

contaminated labware (e.g., pipette tips, tubes, flasks), as chemical waste.

Segregation: Do not mix IWR-1 waste with non-hazardous trash. It should be collected in a

designated and properly labeled chemical waste container.

Preparing IWR-1 Waste for Disposal
Solid Waste: Collect solid IWR-1 powder and any contaminated materials (e.g., weighing

paper, gloves) in a clearly labeled, sealed container.

Solutions:

IWR-1 is soluble in organic solvents like DMSO and dimethylformamide (DMF) and

sparingly soluble in aqueous buffers.[2][3]

Collect solutions containing IWR-1 in a dedicated, leak-proof, and clearly labeled waste

container compatible with the solvent used.

Do not pour IWR-1 solutions down the drain.[1]

Waste Container Labeling and Storage
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Labeling: The waste container must be clearly labeled with "Chemical Waste," the full

chemical name "IWR-1," and the solvent if it is in a solution.

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials until it is collected by your institution's Environmental Health and

Safety (EHS) department or a licensed waste disposal contractor.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for IWR-1.

Property Value Source

CAS Number 1127442-82-3 [1]

Molecular Formula C₂₅H₁₉N₃O₂

Molecular Weight 409.4 g/mol

Solubility in DMSO/DMF Approximately 20 mg/mL [3]

Storage Temperature -20°C

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of IWR-1 waste.
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Caption: Logical workflow for the proper disposal of IWR-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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